2-(6-Fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)acetonitrile

• IUPAC Name: 2-(6-fluoro-4H-1,3-benzodioxin-8-yl)acetonitrile
• InChI: InChI=1S/C10H8FNO2/c11-9-3-7(1-2-12)10-8(4-9)5-13-6-14-10/h3-4H,1,5-6H2
• InChI Key: CLPUYBXMERRZAK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC(=C2)F)CC#N)OCO1
• Molecular Formula: C10H8FNO2
• Molecular Weight: 193.17 g/mol
• CAS No.: 1087784-38-0

Description

“2-(6-Fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)acetonitrile” is a chemical compound with the molecular formula C10H8FNO2. It has a molecular weight of 193.17.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzodioxin ring with a fluoro group at the 6-position and an acetonitrile group at the 2-position.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. .

Scientific Research Applications

Fluorogenic Chemosensors for Metal Ions

One notable application of compounds structurally related to 2-(6-Fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)acetonitrile in scientific research is their use as fluorogenic chemosensors for detecting metal ions. For example, a thioamide derivative of 8-hydroxyquinoline-benzothiazole exhibited highly Hg2+-selective fluorescence enhancing properties in aqueous acetonitrile solution, indicating its potential as a selective chemodosimeter for mercury ions (Song et al., 2006).

Molecular Docking and Bioactive Molecules

The synthesis and analysis of compounds with a similar fluorinated structure have been studied for their potential as bioactive molecules. For instance, a study on methyl 4-fluoro-3-(morpholinosulfonyl)benzo[b]thiophene-2-carboxylate revealed its promising inhibitory activity against hepatitis B virus, demonstrating the utility of fluorinated compounds in the development of new potential inhibitors for viral diseases (Ivachtchenko et al., 2019).

Fluorescent Chemosensors for Zn2+ Ions

Another application includes the synthesis of a new fluorescent sensor for Zn2+ ions, highlighting the sensitivity and selectivity of fluorinated compounds towards specific metal ions in acetonitrile aqueous solutions. This sensor's ability to distinguish Zn2+ from Cd2+ ions underscores the potential for these compounds in environmental monitoring and bioimaging applications (Li et al., 2014).

Antimicrobial and Medicinal Applications

Fluorinated compounds also play a role in antimicrobial and medicinal research. A study on 2-acetyl-3H-benzo[f]chromen-3-one in acetonitrile and 1,4-dioxane explored its potential as an antimicrobial material. The research into the fluorescence quenching and drug-like activity of such compounds demonstrates their relevance in developing new therapeutic agents (Koppal et al., 2022).

Synthesis and Analytical Chemistry

Moreover, the reactivity of fluorinated compounds with aromatic compounds in acetonitrile has been studied, providing insights into the electrophilic and free-radical mechanisms that are central to synthetic and analytical chemistry (Ip et al., 1981).

Safety and Hazards

The safety information for “2-(6-Fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)acetonitrile” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.